N-[2-(dimethylamino)ethyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)naphthalene-2-carboxamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)naphthalene-2-carboxamide;hydrochloride
• InChI: InChI=1S/C24H25N3OS.ClH/c1-4-17-9-12-21-22(15-17)29-24(25-21)27(14-13-26(2)3)23(28)20-11-10-18-7-5-6-8-19(18)16-20;/h5-12,15-16H,4,13-14H2,1-3H3;1H
• InChI Key: WRQBPAYEXDEDPM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N=C(S2)N(CCN(C)C)C(=O)C3=CC4=CC=CC=C4C=C3.Cl
• Molecular Formula: C24H26ClN3OS
• Molecular Weight: 440.0 g/mol

Description

The compound “N-[2-(dimethylamino)ethyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)naphthalene-2-carboxamide hydrochloride” is a complex organic molecule. It contains several functional groups including a dimethylamino group, a benzothiazole ring, a naphthalene ring, and a carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzothiazole and naphthalene rings would likely contribute to the compound’s aromaticity and stability.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The presence of the dimethylamino group could make the compound a potential nucleophile, while the carboxamide group could potentially participate in acid-base reactions.

Mechanism of Action

Target of Action

The primary target of SMR000641415 is the molecular chaperone DnaK . DnaK is a heat shock protein that assists in protein folding and helps protect cells from stress. It plays a crucial role in the formation of biofilms, which are communities of microorganisms that can adhere to surfaces and are often resistant to antibiotics .

Mode of Action

SMR000641415 interacts with DnaK, inhibiting its function . This interaction disrupts the formation of biofilms by Staphylococcus aureus, a bacterium that can cause various infections . The inhibition of biofilm formation is dose-dependent, with increasing concentrations of SMR000641415 leading to greater inhibition .

Biochemical Pathways

By inhibiting DnaK, SMR000641415 likely disrupts these pathways, preventing the formation of biofilms .

Result of Action

The primary result of SMR000641415’s action is the inhibition of biofilm formation by Staphylococcus aureus . Biofilms contribute to antibiotic resistance and infection severity. Therefore, by inhibiting biofilm formation, SMR000641415 could potentially enhance the effectiveness of antibiotic treatments and reduce the severity of infections .

Safety and Hazards

As with any chemical compound, handling “N-[2-(dimethylamino)ethyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)naphthalene-2-carboxamide hydrochloride” would require appropriate safety measures. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in various fields such as medicinal chemistry, materials science, or synthetic chemistry, depending on its physical and chemical properties.